Cas no 19797-32-1 (3,5-Dichlorobenzenesulfonamide)

• Product Name: 3,5-Dichlorobenzenesulfonamide
• CAS No: 19797-32-1
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD00117161
• CID: 51390
• PubChem ID: 24880116
• Update Time: 2025-05-20

3,5-Dichlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichlorobenzenesulfonamide
• TIMTEC-BB SBB003318
• 3,5-DICHLOROBENZENESULPHONAMIDE
• 3,5-DICHLOROBENZENE-1-SULFONAMIDE
• BUTTPARK 97\57-11
• 3,5-Dichlorobenzoylsulphonamide
• 3,5-dichloro-benzenesulfonamide
• 3,5-dichlorophenylsulphonamide
• 3.5-Dichlor-benzolsulfonsaeure-amid
• Benzenesulfonamide, 3,5-dichloro-
• 3,5-bis(chloranyl)benzenesulfonamide
• PubChem11789
• Maybridge1_001366
• SPR_4
• BDBM36000
• HMS545G02
• Benzenesulfonamide,3,5-dichloro-
• AHNOVNYOUPQVRX-UHFFFAOYSA-N
• SBB003318
• TRA0094601
• VF1
• CHEMBL3988825
• Z45415617
• SCHEMBL1110301
• DTXSID50351635
• SB80139
• 3,5-Dichlorobenzenesulfonamide, 97%
• A813955
• 19797-32-1
• SY050768
• CCG-233497
• A814022
• EN300-85291
• AKOS000141922
• FT-0614555
• J-012785
• D3502
• AC8588
• PS-3144
• MFCD00117161
• 6OT
• DB-022027

• MDL： MFCD00117161
• Inchi： 1S/C6H5Cl2NO2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： AHNOVNYOUPQVRX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 224.94200
• Monoisotopic Mass: 224.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.588
• Melting Point: 161-165 °C (lit.)
• Boiling Point: 395.598 ℃ at 760 mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.602
• PSA: 68.54000
• LogP: 3.42190
• Solubility: Not determined

3,5-Dichlorobenzenesulfonamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：DB1670000
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Additional information on 3,5-Dichlorobenzenesulfonamide

Recent Advances in the Study of 3,5-Dichlorobenzenesulfonamide (CAS: 19797-32-1) in Chemical Biology and Pharmaceutical Research

3,5-Dichlorobenzenesulfonamide (CAS: 19797-32-1) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Sulfonamides, as a class of compounds, have long been recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structural features of 3,5-dichlorobenzenesulfonamide, characterized by the presence of two chlorine atoms at the 3 and 5 positions of the benzene ring, contribute to its unique reactivity and biological interactions. This research brief aims to provide an overview of the latest studies exploring the synthesis, mechanisms of action, and therapeutic potential of this compound.

Recent studies have focused on the synthesis and optimization of 3,5-dichlorobenzenesulfonamide derivatives to enhance their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further biological evaluation. The study highlighted the importance of the sulfonamide functional group in mediating interactions with biological targets, such as enzymes and receptors. Additionally, computational modeling has been employed to predict the binding affinities of 3,5-dichlorobenzenesulfonamide with various protein targets, providing insights into its potential mechanisms of action.

In the context of drug discovery, 3,5-dichlorobenzenesulfonamide has been investigated for its inhibitory effects on carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. A 2022 study in Bioorganic Chemistry demonstrated that this compound exhibits selective inhibition against CA isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. These findings suggest that 3,5-dichlorobenzenesulfonamide could serve as a lead compound for the development of targeted anticancer therapies. Furthermore, its ability to modulate enzyme activity has sparked interest in its potential applications beyond oncology, including the treatment of glaucoma and epilepsy.

The antimicrobial properties of 3,5-dichlorobenzenesulfonamide have also been explored in recent research. A 2023 study published in Antimicrobial Agents and Chemotherapy evaluated the compound's efficacy against a panel of multidrug-resistant bacterial strains. The results indicated that 3,5-dichlorobenzenesulfonamide exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a target distinct from those of conventional antibiotics. This finding underscores the potential of 3,5-dichlorobenzenesulfonamide as a scaffold for developing new antimicrobial agents to address the growing threat of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 3,5-dichlorobenzenesulfonamide-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Recent advances in drug delivery systems, including nanoparticle-based carriers, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed the integration of sulfonamide derivatives like 3,5-dichlorobenzenesulfonamide into nanocarriers to enhance their therapeutic efficacy and reduce systemic toxicity. Such innovations could pave the way for the clinical translation of this compound.

In conclusion, 3,5-dichlorobenzenesulfonamide (CAS: 19797-32-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from enzyme inhibition to antimicrobial effects, highlight its potential as a lead compound for drug development. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring novel applications in therapy. As the scientific community continues to unravel the complexities of this compound, it is anticipated that 3,5-dichlorobenzenesulfonamide will play an increasingly important role in addressing unmet medical needs.